17-Hydroxypregna-1,4-diene-3,11,20-trione
Overview
Description
“17-Hydroxypregna-1,4-diene-3,11,20-trione” is a chemical compound with the molecular formula C21H26O5 . It has an average mass of 358.428 Da and a monoisotopic mass of 358.178009 Da .
Molecular Structure Analysis
The molecular structure of “17-Hydroxypregna-1,4-diene-3,11,20-trione” consists of 21 carbon atoms, 26 hydrogen atoms, and 5 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of “17-Hydroxypregna-1,4-diene-3,11,20-trione” include an average mass of 358.428 Da and a monoisotopic mass of 358.178009 Da .properties
CAS RN |
1242-49-5 |
|---|---|
Product Name |
17-Hydroxypregna-1,4-diene-3,11,20-trione |
Molecular Formula |
C21H26O4 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
(8S,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione |
InChI |
InChI=1S/C21H26O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h6,8,10,15-16,18,25H,4-5,7,9,11H2,1-3H3/t15-,16-,18+,19-,20-,21-/m0/s1 |
InChI Key |
MFCFYXJVHMXPDQ-JSQCKWNTSA-N |
Isomeric SMILES |
CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C)O |
SMILES |
CC(=O)C1(CCC2C1(CC(=O)C3C2CCC4=CC(=O)C=CC34C)C)O |
Canonical SMILES |
CC(=O)C1(CCC2C1(CC(=O)C3C2CCC4=CC(=O)C=CC34C)C)O |
Origin of Product |
United States |
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